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Compound of Interest

Compound Name: Tris(4-chlorophenyl)phosphine

Cat. No.: B071986

An In-depth Technical Guide to the Handling and Storage of Tris(4-chlorophenyl)phosphine
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive technical information on the proper handling and storage of
Tris(4-chlorophenyl)phosphine (CAS No. 1159-54-2). Adherence to these guidelines is
crucial for ensuring laboratory safety and maintaining the integrity of the compound.

Chemical and Physical Properties

Tris(4-chlorophenyl)phosphine is a light cream-colored powder solid.[1][2] Understanding its
physical and chemical properties is fundamental to its safe handling and storage.
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Property Value Source
Molecular Formula C18H12CI3P [1]
Molecular Weight 365.63 g/mol [1]
Appearance Light cream powder solid [11[2]
Melting Point 96 - 103 °C (204.8 - 217.4 °F) [1][3]
Boiling Point No data available [1]
Solubility No information available [1]
Stability Stable under normal conditions  [1]

Hazard Identification and Safety Precautions

Tris(4-chlorophenyl)phosphine is classified as a hazardous chemical.[1] The primary
hazards are skin irritation, serious eye irritation, and potential respiratory irritation.[2][4][5][6]

GHS Hazard Statements:

e H315: Causes skin irritation.[4][5]

e H319: Causes serious eye irritation.[4][5]

o H335: May cause respiratory irritation.[4][5]

Signal Word: Warning[1][4]

Personal Protective Equipment (PPE)

To minimize exposure risks, appropriate personal protective equipment must be worn when
handling this compound.
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PPE Specification Source

) Chemical safety goggles or
Eye/Face Protection [1]
eyeglasses

. . Protective gloves and clothing
Skin Protection ) [1]
to prevent skin exposure

A dust mask (type N95 or
equivalent) is recommended.

Respiratory Protection [4][6] Under normal use with
adequate ventilation, it may
not be required.[1]

Handling Procedures

Proper handling techniques are essential to prevent accidental exposure and contamination.

» Engineering Controls: Work in a well-ventilated area, preferably under a chemical fume
hood.[7]

» General Handling: Avoid contact with skin, eyes, and clothing.[1] Do not breathe dust or
mists.[1] Wash hands and any exposed skin thoroughly after handling.[1][8]

e Hygiene: Do not eat, drink, or smoke in areas where the chemical is handled.[9]
Contaminated work clothing should not be allowed out of the workplace and should be
washed before reuse.[9][10]

o Spill Procedures: In case of a spill, sweep up the solid material and place it into a suitable
container for disposal.[1] Avoid generating dust.[7] Ensure adequate ventilation.[7]

Storage Conditions

Correct storage is vital for maintaining the chemical's stability and preventing hazardous
reactions.
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Storage Condition Recommendation Source

Store in a cool, dry place.[1]
Some sources recommend

Temperature room temperature, while others
suggest a cool and dark place
below 15°C.[3][10]

Keep the container tightly

Container

closed.[1][8]

Storage under an inert
Atmosphere atmosphere is recommended.

[3]

Avoid strong oxidizing agents.

[1]

Incompatible Materials

First-Aid Measures

In the event of exposure, immediate and appropriate first-aid measures should be taken.
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Exposure Route First-Aid Protocol Source

Remove the victim to fresh air

and keep them at rest in a
Inhalation comfortable breathing position.

[1][8] Seek medical attention if

you feel unwell.[1]

Wash the affected area with
plenty of soap and water.[1][8]
i Remove contaminated clothing
Skin Contact )
and wash it before reuse.[1] If
skin irritation occurs, seek

medical advice.[1]

Rinse cautiously with water for

several minutes.[1][8] Remove

contact lenses if present and
Eye Contact )

easy to do, and continue

rinsing.[1][8] If eye irritation

persists, get medical advice.[1]

Do NOT induce vomiting.[8]
Drink plenty of water.[1] Seek

Ingestion , _ , _
immediate medical attention.

[1]

Disposal Considerations

Dispose of Tris(4-chlorophenyl)phosphine and its container in accordance with local,
regional, and national regulations. The material should be disposed of at an approved waste
disposal plant.[1][8]

Experimental Protocols and Workflows

While specific experimental protocols will vary based on the research application (e.g., as a
ligand in cross-coupling reactions), the fundamental handling and storage procedures outlined
in this guide should be integrated into all experimental workflows.
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Logical Workflow for Safe Handling and Storage

@Tris@-chlorophenyl)phosphine

Assess Hazards
- Skin Irritant
- Eye Irritant
- Respiratory Irritant

Don Appropriate PPE
- Safety Goggles
- Gloves
- Lab Coat
- Dust Mask (if needed)

Prepare Work Area
- Well-ventilated
- Chemical Fume Hood

Handling
- Avoid dust generation
- Avoid contact
- Weigh and transfer carefully

Store unused material

Storage
- Tightly closed container
- Cool, dry, well-ventilated area
- Away from oxidizing agents

Post-Experiment Cleanup
- Decontaminate surfaces
- Wash hands thoroughly

Waste Disposal
- Collect in labeled container
- Dispose via approved waste facility

Click to download full resolution via product page
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Caption: Workflow for the safe handling and storage of Tris(4-chlorophenyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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